Cas no 1019105-78-2 (1-[3,5-dimethyl-4-(piperidine-1-sulfonyl)-1H-pyrazol-1-yl]ethan-1-one)

• Product Name: 1-[3,5-dimethyl-4-(piperidine-1-sulfonyl)-1H-pyrazol-1-yl]ethan-1-one
• CAS No: 1019105-78-2
• MF: C₁₂H₁₉N₃O₃S
• MW: 285.36256146431
• CID: 5981088
• PubChem ID: 16896666
• Update Time: 2025-10-29

1-[3,5-dimethyl-4-(piperidine-1-sulfonyl)-1H-pyrazol-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3,5-dimethyl-4-(piperidine-1-sulfonyl)-1H-pyrazol-1-yl]ethan-1-one
• 1-(3,5-dimethyl-4-piperidin-1-ylsulfonylpyrazol-1-yl)ethanone
• Ethanone, 1-[3,5-dimethyl-4-(1-piperidinylsulfonyl)-1H-pyrazol-1-yl]-
• 1019105-78-2
• AKOS002281401
• 1-(3,5-dimethyl-4-(piperidin-1-ylsulfonyl)-1H-pyrazol-1-yl)ethan-1-one
• 1-(3,5-dimethyl-4-(piperidin-1-ylsulfonyl)-1H-pyrazol-1-yl)ethanone
• 1-acetyl-3,5-dimethyl-4-(piperidylsulfonyl)pyrazole
• F2065-0522

• Inchi： 1S/C12H19N3O3S/c1-9-12(10(2)15(13-9)11(3)16)19(17,18)14-7-5-4-6-8-14/h4-8H2,1-3H3
• InChI Key： QUKQYOLYHXCVNO-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(C)=C(S(N2CCCCC2)(=O)=O)C(C)=N1)C

Computed Properties

• Exact Mass: 285.11471265g/mol
• Monoisotopic Mass: 285.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 465.5±55.0 °C(Predicted)
• pka: -0.93±0.10(Predicted)

Additional information on 1-[3,5-dimethyl-4-(piperidine-1-sulfonyl)-1H-pyrazol-1-yl]ethan-1-one

Comprehensive Overview of 1-[3,5-dimethyl-4-(piperidine-1-sulfonyl)-1H-pyrazol-1-yl]ethan-1-one (CAS No. 1019105-78-2)

The compound 1-[3,5-dimethyl-4-(piperidine-1-sulfonyl)-1H-pyrazol-1-yl]ethan-1-one, identified by its CAS No. 1019105-78-2, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a pyrazole core with a piperidine sulfonyl moiety, which contributes to its diverse reactivity and potential applications. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for novel heterocyclic compounds like 1-[3,5-dimethyl-4-(piperidine-1-sulfonyl)-1H-pyrazol-1-yl]ethan-1-one has surged due to their role in addressing unmet medical needs. The compound's sulfonamide group is a key functional element, often associated with enhanced bioavailability and target specificity. This aligns with current trends in precision medicine, where molecules with tailored pharmacokinetic profiles are highly sought after. Additionally, its pyrazole ring system is a common motif in agrochemicals, making it a candidate for crop protection innovations.

The synthesis of CAS No. 1019105-78-2 involves multi-step organic transformations, including sulfonylation and acetylation reactions. Its piperidine-1-sulfonyl subunit is particularly noteworthy, as it introduces steric and electronic effects that influence the compound's binding affinity to biological targets. This has led to its inclusion in high-throughput screening libraries for identifying lead compounds in oncology and metabolic disease research. The compound's 3,5-dimethylpyrazole backbone also offers stability under physiological conditions, a critical factor for in vivo applications.

From an industrial perspective, 1-[3,5-dimethyl-4-(piperidine-1-sulfonyl)-1H-pyrazol-1-yl]ethan-1-one is often discussed in the context of green chemistry. Innovations in catalytic sulfonylation and solvent-free synthesis methods have reduced the environmental footprint of its production. This resonates with the growing emphasis on sustainable manufacturing practices in the chemical sector. Furthermore, its compatibility with microwave-assisted synthesis techniques has streamlined its scalability, addressing a common bottleneck in fine chemical production.

Analytical characterization of CAS No. 1019105-78-2 typically employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are paramount for regulatory compliance in pharmaceutical applications. The acetyl group at the 1-position of the pyrazole ring is a reactive handle for further derivatization, enabling the creation of analog libraries for structure-activity relationship (SAR) studies.

Emerging applications of this compound include its use as a building block in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where its sulfonyl group facilitates coordination with metal nodes. This interdisciplinary relevance bridges materials science and medicinal chemistry, a synergy that is increasingly valued in academic and industrial R&D. Searches for "sulfonylpyrazole derivatives in drug design" and "piperidine sulfonamide applications" reflect the compound's prominence in contemporary scientific discourse.

In summary, 1-[3,5-dimethyl-4-(piperidine-1-sulfonyl)-1H-pyrazol-1-yl]ethan-1-one represents a versatile scaffold with cross-disciplinary potential. Its CAS No. 1019105-78-2 serves as a unique identifier for researchers navigating chemical databases, while its structural features continue to inspire innovations in both life sciences and materials engineering. As synthetic methodologies evolve and computational tools advance, this compound is poised to remain a focal point in the quest for next-generation functional materials and therapeutics.